Cas no 1615697-41-0 ((2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide
• CAS No: 1615697-41-0
• MF: C₁₅H₁₁FN₂O₃
• MW: 286.257847070694
• CID: 4609225
• Update Time: 2025-06-28

(2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-FLUOROPHENYL)-3-(3-NITROPHENYL)ACRYLAMIDE
• (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide

• Inchi： 1S/C15H11FN2O3/c16-12-5-7-13(8-6-12)17-15(19)9-4-11-2-1-3-14(10-11)18(20)21/h1-10H,(H,17,19)/b9-4+
• InChI Key： ZRAHJSNRTQCTBP-RUDMXATFSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)/C=C/C1=CC=CC([N+]([O-])=O)=C1

Additional information on (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide

Introduction to (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide (CAS No. 1615697-41-0)

The compound (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide (CAS No. 1615697-41-0) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of enamides, which are known for their versatile reactivity and structural diversity. The molecule features a conjugated enamide system, with a fluorophenyl group at the nitrogen atom and a nitrophenyl group at the alpha position of the propenamide chain. These substituents impart unique electronic and steric properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide in the development of advanced materials and bioactive molecules. For instance, researchers have explored its role in the synthesis of fluorescent sensors, where the conjugated enamide system serves as a sensitive platform for detecting specific analytes. The presence of electron-withdrawing groups, such as the nitrophenyl moiety, enhances the compound's ability to participate in π-π interactions, making it an ideal candidate for supramolecular chemistry applications.

In addition to its material science applications, (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide has shown promise in medicinal chemistry. The compound's structure allows for easy functionalization, enabling the creation of derivatives with tailored pharmacological properties. For example, recent research has focused on its use as a lead compound in the development of anti-inflammatory agents. The nitrophenyl group contributes to the molecule's bioactivity by enhancing its ability to interact with cellular targets, while the fluorophenyl group improves its lipophilicity and metabolic stability.

The synthesis of (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide typically involves multi-step organic reactions, including nucleophilic acylation and dehydrohalogenation. Researchers have optimized these processes to achieve high yields and excellent stereochemical control. For instance, a recent study demonstrated that using microwave-assisted conditions significantly accelerates the reaction while maintaining product purity. This advancement underscores the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex organic compounds.

From an environmental standpoint, (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide exhibits favorable biodegradation characteristics under controlled conditions. This makes it a sustainable choice for applications where eco-friendliness is a priority. Furthermore, its compatibility with various solvents and reagents ensures that it can be easily integrated into existing synthetic workflows without requiring significant infrastructure modifications.

In conclusion, (2E)-N-(4-fluorophenyl)-3-(3-nitrophenyl)prop-2-enamide (CAS No. 1615697-41-0) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.